Cas no 105543-65-5 (2-hexadecoxy-3-hexadecylsulfanylpropan-1-ol)

• Product Name: 2-hexadecoxy-3-hexadecylsulfanylpropan-1-ol
• CAS No: 105543-65-5
• MF: C₃₅H₇₂O₂S
• MW: 557.009990692139
• CID: 1155244
• PubChem ID: 23188302
• Update Time: 2025-04-20

2-hexadecoxy-3-hexadecylsulfanylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-hexadecoxy-3-hexadecylsulfanylpropan-1-ol
• 3-hexadecylmercapto-2-hexadecyloxy-1-propanol
• CTK0G5352
• 3-hexadecylmercapto-2-hexadecyloxypropan-1-ol
• ACMC-20m8f2
• 1-Propanol, 2-(hexadecyloxy)-3-(hexadecylthio)-
• 1-S-hexadecyl-2-O-hexadecyl-rac-thioglycerol
• 3-hexadecylmercapto-2-hexadecyloxy-1-propanol; CTK0G5352; 3-hexadecylmercapto-2-hexadecyloxypropan-1-ol; ACMC-20m8f2; 1-Propanol, 2-(hexadecyloxy)-3-(hexadecylthio)-; 1-S-hexadecyl-2-O-hexadecyl-rac-thioglycerol;
• SCHEMBL7790816
• 105543-65-5
• DTXSID10631223
• 2-(HEXADECYLOXY)-3-(HEXADECYLSULFANYL)PROPAN-1-OL

• Inchi： 1S/C35H72O2S/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-37-35(33-36)34-38-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h35-36H,3-34H2,1-2H3
• InChI Key： WAIGZSWJEWDNNY-UHFFFAOYSA-N
• SMILES： S(CC(CO)OCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 556.52566
• Monoisotopic Mass: 556.52530271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 38
• Rotatable Bond Count: 34
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.6
• Topological Polar Surface Area: 54.8Ų

Experimental Properties

• PSA: 29.46